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Compound of Interest

Compound Name: L-Alanine-13C3

Cat. No.: B104464 Get Quote

Certificate of Analysis: L-Alanine-¹³C₃
An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and

testing methodologies for L-Alanine-¹³C₃, a stable isotope-labeled amino acid crucial for a

range of applications in metabolic research, proteomics, and as an internal standard in

quantitative mass spectrometry-based assays.

Physicochemical Properties and Specifications
L-Alanine-¹³C₃ is a non-essential amino acid in which the three carbon atoms have been

replaced with the ¹³C isotope. This isotopic labeling allows for its use as a tracer in metabolic

studies and as a standard for the quantification of unlabeled L-Alanine in various biological

matrices. The key physical and chemical properties are summarized below.
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Property Specification Reference(s)

Molecular Formula ¹³C₃H₇NO₂

Molecular Weight 92.07 g/mol [1]

Appearance Solid

Melting Point 314.5 °C (decomposes)

Optical Activity
[α]25/D +14.5°, c = 2 in 1 M

HCl

Storage Temperature
Room temperature, protected

from light and moisture
[2][3]

Quality Control and Purity Analysis
The quality and purity of L-Alanine-¹³C₃ are assessed through a variety of analytical techniques

to ensure its suitability for research and development purposes. The typical specifications for

purity and isotopic enrichment are detailed in the following table.

Analytical Test Specification Reference(s)

Chemical Purity (Assay) ≥95% to ≥98% [1][2][3][4][5]

Isotopic Purity (¹³C) ≥98 atom % to 99 atom % [6]

Endotoxin Testing Available for specific lots [6]

Experimental Methodologies
The following sections outline the typical experimental protocols used to verify the identity,

purity, and isotopic enrichment of L-Alanine-¹³C₃.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a primary technique for confirming the isotopic labeling and structural

integrity of L-Alanine-¹³C₃.
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Objective: To confirm the ¹³C enrichment and the chemical structure of L-Alanine-¹³C₃.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher)

NMR tubes

Sample Preparation:

Accurately weigh 5-10 mg of L-Alanine-¹³C₃.

Dissolve the sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

Transfer the solution to an NMR tube.

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra.

The ¹H spectrum will show simplified splitting patterns due to ¹³C-¹H coupling.

The ¹³C spectrum will show intense signals for the labeled carbon atoms.

Data Analysis:

The chemical shifts and coupling constants are compared to a reference standard of

unlabeled L-Alanine to confirm the structure.

The relative intensity of the ¹³C signals provides a qualitative measure of isotopic

enrichment.

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and confirm the isotopic

enrichment of L-Alanine-¹³C₃. It is often coupled with Gas Chromatography (GC-MS) or Liquid

Chromatography (LC-MS).

Objective: To verify the molecular weight and isotopic distribution of L-Alanine-¹³C₃.
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Workflow for LC-MS/MS Analysis:

Sample Preparation

LC-MS/MS Analysis

Data Analysis

Dissolve L-Alanine-¹³C₃

in appropriate solvent

Spike with Internal Standard
(if necessary)

Filter sample

Inject sample into
LC-MS/MS system

Chromatographic Separation
(e.g., Chiral Column)

Mass Spectrometric Detection

Determine Mass-to-Charge Ratio (m/z)

Quantify Isotopic Enrichment
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Caption: Workflow for LC-MS/MS analysis of L-Alanine-¹³C₃.

Instrumentation:

LC-MS/MS system (e.g., coupled with a chiral column for enantiomeric separation)[7]

Appropriate solvents and mobile phases

Sample Preparation:

Prepare a stock solution of L-Alanine-¹³C₃ in a suitable solvent (e.g., water or methanol).

For quantification in a biological matrix, a protein precipitation step with acetonitrile may be

required.[7]

An internal standard, such as L-Alanine-¹³C₃,¹⁵N, may be used.[7]

LC-MS/MS Parameters (Example):

Column: A chiral column such as Astec CHIROBIOTIC T can be used for separating D- and

L-alanine enantiomers.[7]

Mobile Phase: Gradient elution with solvents like water with formic acid and acetonitrile with

formic acid.[7]

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

MS/MS Detection: Monitor for the specific mass transitions of L-Alanine-¹³C₃.

Data Analysis:

The mass spectrum will confirm the molecular weight of 92.07 Da.[1]

The isotopic distribution will be analyzed to calculate the atom % ¹³C enrichment.

Application Workflow: Use as an Internal Standard
L-Alanine-¹³C₃ is frequently used as an internal standard for the accurate quantification of

endogenous L-alanine in biological samples.[8][9]
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Quantitative Analysis Workflow

Quantification Logic

Biological Sample
(e.g., plasma, tissue homogenate)

Spike with known amount of
L-Alanine-¹³C₃ (Internal Standard)

Sample Preparation
(e.g., Protein Precipitation)

LC-MS/MS Analysis

Quantification of Endogenous L-Alanine Measure Peak Area Ratio:
(Endogenous Alanine / L-Alanine-¹³C₃)

Generate Calibration Curve

Determine Concentration of
Endogenous L-Alanine

Click to download full resolution via product page

Caption: Workflow for using L-Alanine-¹³C₃ as an internal standard.
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This workflow illustrates the process of adding a known quantity of L-Alanine-¹³C₃ to a

biological sample before processing. During LC-MS/MS analysis, the ratio of the signal from

the endogenous (unlabeled) L-alanine to the signal from the ¹³C-labeled internal standard is

used to accurately calculate the concentration of the endogenous analyte, correcting for

variations in sample preparation and instrument response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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